4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one

• Molecular Formula: C28H34O6
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 4-methyl-7-[8-[(4-methyl-2-oxo-4a,8a-dihydrochromen-7-yl)oxy]octoxy]-4a,8a-dihydrochromen-2-one
• InChI: InChI=1S/C28H34O6/c1-19-15-27(29)33-25-17-21(9-11-23(19)25)31-13-7-5-3-4-6-8-14-32-22-10-12-24-20(2)16-28(30)34-26(24)18-22/h9-12,15-18,23-26H,3-8,13-14H2,1-2H3
• InChI Key: URWAYUXQNQLNOT-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)OC2C1C=CC(=C2)OCCCCCCCCOC3=CC4C(C=C3)C(=CC(=O)O4)C

Description

4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one has been the subject of numerous scientific studies due to its potential applications in various fields. For instance, the compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one involves the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. Specifically, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. Additionally, the compound has been shown to inhibit the activity of certain kinases, such as AKT and ERK, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects
Studies have shown that 4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one exhibits a range of biochemical and physiological effects. For instance, the compound has been shown to reduce the production of certain pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in response to inflammatory stimuli. Additionally, the compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one in lab experiments is its ability to selectively target certain enzymes and signaling pathways, making it a valuable tool for studying the mechanisms underlying inflammation and cancer cell growth. However, one limitation of using the compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are numerous future directions for research on 4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one. For instance, further studies are needed to elucidate the precise mechanisms underlying the compound's anti-inflammatory and anti-cancer properties. Additionally, research is needed to determine the optimal dosage and administration route for the compound in various experimental settings. Finally, future research may focus on developing new derivatives of the compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 4-methyl-7-({8-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]octyl}oxy)-4a,8a-dihydro-2H-chromen-2-one involves the reaction of 4-methylumbelliferone with 8-bromo-1-octanol in the presence of a base catalyst. The resulting product is then subjected to a series of reactions, including the addition of 4-methyl-2-oxo-2H-chromene-7-carbaldehyde and a reduction step, to yield the final compound.